Methyl 2-[2-(2-fluorobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(2-fluorobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H17FN2O3S/c1-11-8-12(2)17-15(9-11)22(10-16(23)25-3)19(26-17)21-18(24)13-6-4-5-7-14(13)20/h4-9H,10H2,1-3H3
• InChI Key: VJWSDFWZUVDZID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC=CC=C3F)S2)CC(=O)OC)C
• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol

Description

Methyl 2-[2-(2-fluorobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been found to have several biochemical and physiological effects. In

Scientific Research Applications

Antipsychotic Agents

Research has explored the synthesis and pharmacological evaluation of compounds related to Methyl 2-[2-(2-fluorobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate, focusing on their potential as novel antipsychotic agents. These compounds, including derivatives with modifications on the benzothiazole ring, were found to reduce spontaneous locomotion in mice without causing ataxia and did not bind to D2 dopamine receptors, unlike traditional antipsychotics. This suggests a unique mechanism of action that could offer new therapeutic options for psychosis without the typical side effects associated with dopamine receptor antagonism (Wise et al., 1987).

Aldose Reductase Inhibitors

Another study highlighted the synthesis of iminothiazolidin-4-one acetate derivatives as potent and selective aldose reductase inhibitors. These compounds were evaluated for their potential in treating diabetic complications, showcasing significant inhibitory effects on aldose reductase, an enzyme involved in the diabetic complications pathway. This research opens avenues for the development of new drugs aimed at managing diabetic complications, providing a foundation for further exploration of related compounds (Sher Ali et al., 2012).

Antithrombotic Treatments

In the realm of cardiovascular diseases, derivatives of this compound have been studied for their potential as antithrombotic agents. Specifically, compounds featuring the trisubstituted beta-amino acid derivatives along with a substituted benzamidine structure showed significant inhibition of platelet aggregation, indicating their potential as orally active fibrinogen receptor antagonists. This could lead to new treatments for thrombosis with improved efficacy and safety profiles (Hayashi et al., 1998).